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Compound of Interest

Compound Name: CP 93129 dihydrochloride

CAS No.: 1435934-27-2

Cat. No.: B15615126

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of CP 93129
dihydrochloride, a potent and selective 5-HT1B receptor agonist. Accurate preparation of

stock solutions is critical for ensuring the reliability and reproducibility of experimental results.

Compound Information
CP 93129 dihydrochloride is a valuable research tool for studying the role of the 5-HT1B

receptor in various physiological processes.[1] It is a potent and highly selective agonist for this

receptor.[2][3] Proper handling and preparation of this compound are essential for its effective

use in research.

Quantitative Data Summary
For ease of reference, the key quantitative data for CP 93129 dihydrochloride are

summarized in the table below.
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Property Value Source

Molecular Weight 288.18 g/mol [2][3]

Formula C₁₂H₁₃N₃O·2HCl [2][3]

Maximum Solubility in Water 100 mM (28.82 mg/mL) [2][3][4]

Maximum Solubility in DMSO 100 mM (28.82 mg/mL) [2][3]

Appearance Solid, Crystal - Powder

Storage of Solid

Desiccate at Room

Temperature or -20°C for long-

term storage

[2][3][4]

Storage of Stock Solutions -80°C for up to 1 year [4]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of CP 93129
dihydrochloride in sterile, nuclease-free water. The principles of this protocol can be adapted

to prepare stock solutions of different concentrations or in other solvents like DMSO.

Materials
CP 93129 dihydrochloride powder

Sterile, nuclease-free water (or DMSO)

Sterile, conical-bottom microcentrifuge tubes (e.g., 1.5 mL)

Calibrated micropipettes and sterile filter tips

Analytical balance

Vortex mixer

(Optional) Sonicator
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Equipment
Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves.

Fume hood

Safety Precautions
Handle CP 93129 dihydrochloride in a well-ventilated area, preferably within a fume hood.

Wear appropriate PPE to avoid inhalation, ingestion, or contact with skin and eyes.

In case of contact, flush the affected area with copious amounts of water and seek medical

advice if irritation persists.

Dispose of waste according to institutional and local regulations.

Step-by-Step Procedure
Equilibration: Before opening, allow the vial of CP 93129 dihydrochloride powder to

equilibrate to room temperature for at least 20 minutes. This prevents condensation from

forming on the powder.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

desired amount of CP 93129 dihydrochloride powder into the tube. For example, to prepare

1 mL of a 10 mM stock solution, you would need 2.88 mg of the compound (see calculation

below).

Solvent Addition: Add the calculated volume of sterile, nuclease-free water to the

microcentrifuge tube containing the powder. To prepare 1 mL of a 10 mM stock solution, add

1 mL of water.

Dissolution: Close the tube tightly and vortex thoroughly until the powder is completely

dissolved. If necessary, sonication can be used to aid dissolution.[4] Visually inspect the

solution to ensure there are no visible particles.
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Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term stability.[4] When needed, thaw a single

aliquot for use in experiments.

Example Calculation for a 10 mM Stock Solution
To calculate the mass of CP 93129 dihydrochloride required to make a 10 mM stock solution:

Molecular Weight (MW): 288.18 g/mol

Desired Concentration (C): 10 mM = 0.010 mol/L

Desired Volume (V): 1 mL = 0.001 L

Mass (g) = C (mol/L) x V (L) x MW ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 288.18 g/mol = 0.0028818 g

Mass (mg) = 2.88 mg

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the preparation of a CP 93129
dihydrochloride stock solution.
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Caption: Workflow for preparing CP 93129 dihydrochloride stock solutions.
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Signaling Pathway Context
CP 93129 is a selective agonist for the 5-HT1B receptor, which is a G-protein coupled receptor

(GPCR). The simplified diagram below shows the general signaling pathway initiated by the

activation of a Gi/o-coupled receptor like 5-HT1B.
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Caption: Simplified 5-HT1B receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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